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Compound of Interest

Methyl 1-methyl-2-oxopyrrolidine-
Compound Name:
3-carboxylate

Cat. No.: B040679

CAS Number: 114724-98-0
Molecular Formula: C7H11NOs3

Molecular Weight: 157.17 g/mol

Abstract

Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is a heterocyclic compound belonging to
the pyrrolidinone class. These structures are of significant interest in medicinal chemistry and
drug development due to their presence in various biologically active molecules. This technical
guide provides a comprehensive overview of the available scientific information regarding
Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate, including its chemical properties,
synthesis, and potential applications. Due to the limited publicly available research specifically
on this compound, this guide also draws upon data from closely related structural analogs to
provide a broader context for its potential characteristics and utility.

Chemical and Physical Properties

A summary of the key chemical and physical properties for Methyl 1-methyl-2-oxopyrrolidine-
3-carboxylate is presented in Table 1. These properties are derived from computational
models and available chemical databases.[1]
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Property Value Source

methyl 1-methyl-2-
IUPAC Name o PubChem[1]
oxopyrrolidine-3-carboxylate

Molecular Formula C7H11NOs PubChem[1]
Molecular Weight 157.17 g/mol PubChem[1]
CAS Number 114724-98-0 PubChem[1]
Canonical SMILES CN1CCC(C1=0)C(=0)0C PubChem[1]
NHLKVGYPYLXMBV-
InChl Key PubChem[1]
UHFFFAOYSA-N
Computed XLogP3 -0.1 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 2 PubChem[1]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate are not extensively reported in peer-reviewed literature. However, general
synthetic strategies for related pyrrolidine-3-carboxylic acid derivatives can provide insight into
potential synthetic routes. One common approach involves the asymmetric Michael addition
reaction.[2][3]

General Experimental Protocol for Synthesis of
Pyrrolidine-3-Carboxylic Acid Derivatives (Analogous)

A plausible synthetic pathway for 5-substituted-pyrrolidine-3-carboxylic acids involves an
organocatalytic enantioselective Michael addition of nitroalkanes to 4-alkyl-substituted 4-oxo-2-
enoates. This is followed by a reduction step to yield the final pyrrolidine-3-carboxylic acid
derivative.[2]
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DOT Script for General Synthesis Workflow:
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Caption: General workflow for the synthesis of pyrrolidine-3-carboxylic acid derivatives.

Potential Applications in Research and Drug
Development

While specific biological activities of Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate are not
well-documented, the pyrrolidinone core is a key structural motif in many biologically active
compounds. Derivatives of 5-oxopyrrolidine have been investigated for a range of therapeutic
applications.
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Antimicrobial and Anticancer Activity of Related
Compounds

Research into derivatives of 1-(2-hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
has demonstrated their potential as scaffolds for developing new antimicrobial and anticancer
agents.[4][5] These studies involve the synthesis of a library of compounds and subsequent in
vitro evaluation against various pathogens and cancer cell lines.

Building Block for Heterocyclic Compounds

Compounds like Methyl 2-methyl-5-oxopyrrolidine-3-carboxylate serve as versatile building
blocks in the synthesis of more complex heterocyclic compounds.[6] The functional groups
present in the molecule allow for a variety of chemical transformations, including oxidation,
reduction, and substitution reactions.[6]

Spectroscopic Data (Analogous Compounds)

Specific spectroscopic data for Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is not
readily available. However, data from structurally similar compounds can provide an indication
of the expected spectral characteristics. For instance, in the *H NMR spectra of 1-(2-hydroxy-5-
methylphenyl)-5-oxopyrrolidine-3-carboxylic acid, characteristic signals for the pyrrolidinone
ring protons are observed.[4]

DOT Script for Logical Relationship of Spectroscopic Analysis:

Analytical Techniques
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Synthesized Compound Structural Confirmation

Pyrrolidine Derivative [—®| IR Spectroscopy Verified Chemical Structure

NMR Spectroscopy
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Caption: Logical workflow for the structural elucidation of synthesized compounds.

Conclusion and Future Directions

Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is a chemical entity with potential for further
exploration in the fields of synthetic chemistry and drug discovery. While direct research on this
compound is limited, the established biological significance of the pyrrolidinone scaffold
suggests that it could serve as a valuable intermediate for the synthesis of novel therapeutic
agents. Future research should focus on developing efficient and scalable synthetic routes for
this compound and investigating its biological activity profile through in vitro and in vivo studies.
Such efforts would help to fully elucidate its potential and pave the way for its application in the
development of new pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b040679#cas-number-for-methyl-1-methyl-2-
oxopyrrolidine-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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